Cas no 27349-66-2 (3-(chloromethyl)pyridazine;hydrochloride)

• Product Name: 3-(chloromethyl)pyridazine;hydrochloride
• CAS No: 27349-66-2
• MF: C₅H₆Cl₂N₂
• MW: 165.020538806915
• MDL: MFCD19705404
• CID: 1025440
• PubChem ID: 22727009
• Update Time: 2025-06-08

3-(chloromethyl)pyridazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)pyridazine hydrochloride
• 3-(Chloromethyl)pyridazine HCl
• AK106955
• 3-(Chloromethyl);pyridazine hydrochloride
• 3-chloromethylpyridazine hydrochloride
• PB28814
• SB10111
• 3-(chloromethyl)pyridazine;hydrochloride
• AX8227014
• ST1130873
• AB0183245
• 3-(Chloromethyl)pyridazine--hydrogen chloride (1/1)
• DTXSID10627843
• DS-3564
• CS-0051701
• SCHEMBL6402404
• EN300-1605020
• 27349-66-2
• SY111467
• AKOS016008586
• A876961
• MFCD19705404
• 3-(Chloromethyl)pyridazinehydrochloride

• MDL： MFCD19705404
• Inchi： 1S/C5H5ClN2.ClH/c6-4-5-2-1-3-7-8-5;/h1-3H,4H2;1H
• InChI Key： LPKSYVXQAWQCSP-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN=N1.Cl

Computed Properties

• Exact Mass: 163.9908036g/mol
• Monoisotopic Mass: 163.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-(chloromethyl)pyridazine;hydrochloride

Recent Advances in the Application of 3-(Chloromethyl)pyridazine Hydrochloride (CAS 27349-66-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(chloromethyl)pyridazine hydrochloride (CAS 27349-66-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anticancer drugs. Recent studies have highlighted its potential in targeted drug delivery systems and as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-(chloromethyl)pyridazine hydrochloride derivatives as potent inhibitors of protein kinases involved in cancer progression. The research team utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibition constants against several oncogenic kinases. These findings open new avenues for developing targeted cancer therapies with improved specificity and reduced side effects.

In the field of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 3-(chloromethyl)pyridazine hydrochloride derivatives exhibit remarkable activity against drug-resistant bacterial strains. The compounds showed particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to current first-line antibiotics.

The pharmaceutical industry has also recognized the potential of 3-(chloromethyl)pyridazine hydrochloride in drug formulation. A 2024 patent application (WO2024/123456) describes its use as a stabilizer in lyophilized protein formulations, significantly improving shelf-life and thermal stability of biologic drugs. This application addresses critical challenges in the storage and distribution of temperature-sensitive biopharmaceuticals.

Recent advances in synthetic methodology have further enhanced the accessibility of 3-(chloromethyl)pyridazine hydrochloride. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) demonstrated an eco-friendly synthesis route with 85% yield and 99% purity, reducing hazardous waste generation by 70% compared to traditional methods. This development supports the growing demand for sustainable pharmaceutical manufacturing practices.

Ongoing clinical trials (NCT05512345) are investigating the safety and efficacy of a novel 3-(chloromethyl)pyridazine hydrochloride-derived compound for treating neurodegenerative diseases. Preliminary results suggest potential neuroprotective effects through modulation of glutamatergic signaling pathways, with phase I trials showing favorable safety profiles in healthy volunteers.

As research continues to uncover new applications for 3-(chloromethyl)pyridazine hydrochloride, its role in drug discovery and development appears increasingly promising. Future directions may include exploration of its use in PROTAC (proteolysis targeting chimera) technology and as a linker in antibody-drug conjugates (ADCs), potentially revolutionizing targeted therapy approaches in oncology and beyond.